Cas no 950500-72-8 (4-[4-(trifluoromethyl)phenyl]benzenesulfonamide)
950500-72-8 structure
Product Name:4-[4-(trifluoromethyl)phenyl]benzenesulfonamide
CAS No:950500-72-8
MF:C13H10F3NO2S
MW:301.284212589264
CID:1987491
PubChem ID:23625979
Update Time:2025-04-21
4-[4-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(trifluoromethyl)phenyl]benzenesulfonamide
- [1,1'-biphenyl]-4-sulfonamide, 4'-(trifluoromethyl)-
- 4'-(Trifluoromethyl)-4-biphenylsulfoamide
- 4'-(Trifluoromethyl)biphenyl-4-sulfonamide
- LogP
- BDBM50220193
- WWPFVDFIDSAULR-UHFFFAOYSA-N
- PD181915
- 4''-(trifluoromethyl)-4-biphenylsulfonamide
- CHEMBL242783
- 4-(Trifluoromethyl)-4-biphenylsulfoamide
- AKOS015966248
- 950500-72-8
-
- Inchi: 1S/C13H10F3NO2S/c14-13(15,16)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(17,18)19/h1-8H,(H2,17,18,19)
- InChI Key: WWPFVDFIDSAULR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C1C=CC(C(F)(F)F)=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 301.03843422Da
- Monoisotopic Mass: 301.03843422Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 68.5Ų
4-[4-(trifluoromethyl)phenyl]benzenesulfonamide Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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